Cas no 1171368-15-2 (N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide)

• Product Name: N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide
• CAS No: 1171368-15-2
• MF: C₁₄H₁₂FN₅O₂
• MW: 301.275785446167
• CID: 6416275
• PubChem ID: 25818835
• Update Time: 2025-06-03

N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide
• SR-01000920601-1
• N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-fluorobenzamide
• SR-01000920601
• 1171368-15-2
• AKOS024495073
• F5074-0084
• N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-fluorobenzamide

• Inchi： 1S/C14H12FN5O2/c1-8-7-11(20(2)19-8)13-17-18-14(22-13)16-12(21)9-5-3-4-6-10(9)15/h3-7H,1-2H3,(H,16,18,21)
• InChI Key： AVIXFIMBVBPXAC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1=NN=C(C2=CC(C)=NN2C)O1)=O

Computed Properties

• Exact Mass: 301.09750280g/mol
• Monoisotopic Mass: 301.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide

Research Briefing on N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide (CAS: 1171368-15-2)

In recent years, the compound N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide (CAS: 1171368-15-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a 1,3,4-oxadiazole core and a fluorobenzamide moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The primary objective of recent research has been to elucidate the biological activity of N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide, particularly its role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and this compound has demonstrated selective inhibition against specific kinase isoforms. In vitro and in vivo studies have revealed its efficacy in modulating signaling pathways associated with cell proliferation and apoptosis, making it a candidate for further preclinical evaluation.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the binding interactions of this compound with its target proteins. These studies have highlighted the importance of the fluorobenzamide group in enhancing binding affinity and selectivity. Additionally, structure-activity relationship (SAR) analyses have been conducted to optimize the compound's pharmacokinetic properties, including solubility and metabolic stability.

Recent findings indicate that N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide exhibits potent inhibitory activity against certain cancer cell lines, with IC50 values in the nanomolar range. Notably, it has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as part of combination therapies. Furthermore, preliminary toxicity studies have reported a favorable safety profile, although further investigations are required to assess long-term effects.

In conclusion, N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide represents a promising lead compound in the development of novel kinase inhibitors. Its unique structural attributes and demonstrated biological activity underscore its potential for therapeutic applications. Future research should focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic benefits. This briefing underscores the importance of continued investment in the exploration of such innovative chemical entities to address unmet medical needs.